N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide

• IUPAC Name: N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H25N3O/c1-19-15-10-6-5-9-13(15)14(18-19)11-17-16(20)12-7-3-2-4-8-12/h12H,2-11H2,1H3,(H,17,20)
• InChI Key: RITYNTMYPPAAGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)C3CCCCC3
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

“N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide” is a chemical compound with the molecular formula C9H15N3. It is a solid substance at room temperature.

Synthesis Analysis

The synthesis of similar compounds, such as 4,5,6,7-tetrahydro-1H-indazoles, has been reported in the literature. The process involves the condensation of isopropyl acetoacetate with aromatic aldehydes in the presence of methylamine in ethanol, yielding cyclic β-keto esters. These esters are then treated with hydrazine hydrate in ethanol under reflux to give the final compounds.

Molecular Structure Analysis

The molecular structure of “N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide” can be analyzed using various spectroscopic techniques. For instance, 1H, 13C NMR, and IR spectra can provide valuable information about the structure of the compound. HMBC, HSQC, COSY, and NOESY spectra can also be used to study the structure of representative compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide” and similar compounds have been studied. The mechanism of the second step of the synthesis process, which involves the treatment of cyclic β-keto esters with hydrazine hydrate, was found to be different from the expected one. Dehydration was faster than cyclization, and the cyclic intermediates formed in the reaction course were unstable and easily underwent amido-imidol tautomerism, yielding stable 1H-indazoles.

Physical And Chemical Properties Analysis

“N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide” is a solid substance at room temperature. Its molecular weight is 238.16.

Scientific Research Applications

Anti-Inflammatory Activity

• Researchers have investigated indazole derivatives for their anti-inflammatory potential. For instance:
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Anticancer Potential

• N-phenyl-1H-indazole-1-carboxamides were evaluated for antiproliferative activities against tumor cell lines from various cancer types. .

Future Directions

The future directions for the research on “N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohexanecarboxamide” and similar compounds could involve further exploration of their potential activities against microorganisms.